Cas no 23165-60-8 (4-Methoxy-2-nitrophenyl isothiocyanate)

• Product Name: 4-Methoxy-2-nitrophenyl isothiocyanate
• CAS No: 23165-60-8
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• MDL: MFCD00041380
• CID: 88422
• PubChem ID: 141006
• Update Time: 2025-05-20

4-Methoxy-2-nitrophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-nitrophenyl isothiocyanate
• 1-Isothiocyanato-4-methoxy-2-nitrobenzene
• 2-Nitro-4-methoxiphenylisothiocyanat
• 4-methoxy-2-nitrobenzenisothiocyanate
• MFCD00041380
• SY328685
• FT-0618883
• DTXSID20177748
• 4-Methoxy-2-nitrophenyl isothiocyanate, AldrichCPR
• VS-06640
• 1-isothiocyanato-4-methoxy-2-nitro-benzene
• 23165-60-8
• (1S,2R)-FMOC-2-AMINOCYCLOHEXANECARBOXYLICACID
• Benzene, 1-isothiocyanato-4-methoxy-2-nitro-
• Benzene,1-isothiocyanato-4-methoxy-2-nitro-
• SCHEMBL1457307
• 4-methoxy 2-nitrophenylisothiocyanate
• AKOS005171067
• 1-Isothiocyanato-4-methoxy-2-nitrobenzene #
• A816607
• G77582
• ALBB-003138
• BBL017987
• DB-046096
• STK502629

• MDL： MFCD00041380
• Inchi： 1S/C8H6N2O3S/c1-13-6-2-3-7(9-5-14)8(4-6)10(11)12/h2-4H,1H3
• InChI Key： YVARXELMRLSEEG-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=C(C=C1[N+](=O)[O-])OC
• BRN： 2728544

Computed Properties

• Exact Mass: 210.01000
• Monoisotopic Mass: 210.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 99.5Ų

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Melting Point: 111 °C
• PSA: 99.50000
• LogP: 2.86090
• Sensitiveness: Moisture Sensitive

4-Methoxy-2-nitrophenyl isothiocyanate Security Information

• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22-36/37/38-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Methoxy-2-nitrophenyl isothiocyanate

4-Methoxy-2-nitrophenyl isothiocyanate (CAS No. 23165-60-8): A Comprehensive Overview

4-Methoxy-2-nitrophenyl isothiocyanate (CAS No. 23165-60-8) is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound, often abbreviated as MNPI, belongs to the class of isothiocyanates, which are known for their versatile reactivity and wide-ranging applications. The molecule consists of a phenyl ring substituted with a methoxy group at the para position and a nitro group at the ortho position, along with an isothiocyanate functional group (-NCS). This unique combination of substituents imparts distinctive chemical properties, making it a valuable compound in research and development.

The synthesis of 4-Methoxy-2-nitrophenyl isothiocyanate typically involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods to produce this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing by-products. Such innovations highlight the ongoing efforts to optimize the production of MNPI for industrial-scale applications.

One of the most notable applications of 4-Methoxy-2-nitrophenyl isothiocyanate lies in its use as an intermediate in pharmaceutical chemistry. The compound's reactivity makes it an excellent candidate for synthesizing bioactive molecules, particularly those with potential anticancer properties. Recent studies have demonstrated that derivatives of MNPI exhibit significant cytotoxicity against various cancer cell lines, suggesting its potential role in drug discovery. For example, a 2023 study published in *Journal of Medicinal Chemistry* reported that certain analogs of MNPI selectively target cancer cells by inhibiting key enzymes involved in cell proliferation.

In addition to its role in drug discovery, 4-Methoxy-2-nitrophenyl isothiocyanate has found applications in agrochemicals. The compound's ability to act as a precursor for herbicides and pesticides has been extensively explored. Researchers have developed novel formulations incorporating MNPI derivatives that exhibit enhanced efficacy against agricultural pests while reducing environmental toxicity. These findings underscore the importance of MNPI in sustainable agriculture practices.

The electronic properties of 4-Methoxy-2-nitrophenyl isothiocyanate also make it a valuable material in optoelectronics. The presence of electron-withdrawing groups like nitro and methoxy enhances the molecule's conjugation, enabling it to absorb light across a broad spectrum. Recent research has focused on integrating MNPI into organic light-emitting diodes (OLEDs) and photovoltaic devices, where it serves as an electron transport layer material. A 2023 paper in *Advanced Materials* highlighted the superior charge transport properties of MNPI, which could pave the way for more efficient and cost-effective electronic devices.

Another emerging application of 4-Methoxy-2-nitrophenyl isothiocyanate is in polymer science. The compound's reactivity allows it to participate in polymerization reactions, leading to the formation of novel polymeric materials with tailored properties. For instance, researchers have successfully synthesized block copolymers using MNPI as a building block, demonstrating improved mechanical strength and thermal stability compared to conventional polymers. These advancements open up new possibilities for using MNPI in high-performance materials for aerospace and automotive industries.

The environmental impact of 4-Methoxy-2-nitrophenyl isothiocyanate has also been a topic of interest among scientists. While the compound itself is not classified as hazardous under normal conditions, its degradation products require careful assessment to ensure minimal ecological footprint. Recent studies have investigated biodegradation pathways for MNPI, revealing that certain microbial strains can effectively metabolize the compound under specific conditions. This knowledge is crucial for developing eco-friendly disposal methods for industrial waste containing MNPI.

In conclusion, 4-Methoxy-2-nitrophenyl isothiocyanate (CAS No. 23165-60-8) stands out as a versatile and multifaceted compound with applications spanning pharmaceuticals, agrochemicals, optoelectronics, and polymer science. Its unique chemical properties and reactivity continue to drive innovative research across various disciplines. As scientific advancements unfold, the potential uses of this compound are expected to expand further, solidifying its position as an essential material in modern chemistry.